Cas no 1393576-10-7 (4-Bromo-1,7-naphthyridin-8(7H)-one)

• Product Name: 4-Bromo-1,7-naphthyridin-8(7H)-one
• CAS No: 1393576-10-7
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 4765487
• Update Time: 2025-07-01

4-Bromo-1,7-naphthyridin-8(7H)-one Chemical and Physical Properties

Names and Identifiers

• AB85032
• 4-BROMO-1,7-NAPHTHYRIDIN-8(7H)-ONE
• 4-Bromo-7H-1,7-naphthyridin-8-one
• 4-Bromo-1,7-naphthyridin-8(7H)-one

• Inchi： 1S/C8H5BrN2O/c9-6-2-4-10-7-5(6)1-3-11-8(7)12/h1-4H,(H,11,12)
• InChI Key： HUBPXYFKMHEVRA-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C(NC=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 1.3
• Topological Polar Surface Area: 42

Additional information on 4-Bromo-1,7-naphthyridin-8(7H)-one

Recent Advances in the Study of 4-Bromo-1,7-naphthyridin-8(7H)-one (CAS: 1393576-10-7) and Its Applications in Chemical Biology and Medicine

The compound 4-Bromo-1,7-naphthyridin-8(7H)-one (CAS: 1393576-10-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the versatility of 4-Bromo-1,7-naphthyridin-8(7H)-one as a key intermediate in the synthesis of more complex heterocyclic compounds. Its brominated naphthyridine core serves as a valuable scaffold for the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific protein kinases involved in tumor proliferation.

In terms of synthetic methodology, advancements have been made in the efficient production of 4-Bromo-1,7-naphthyridin-8(7H)-one through palladium-catalyzed cross-coupling reactions. Researchers have optimized reaction conditions to achieve higher yields and purity, as reported in a recent Organic Letters publication. These improvements are crucial for scaling up production for preclinical studies.

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies have revealed its binding mode with various biological targets, providing insights for structure-activity relationship (SAR) optimization. Computational modeling studies have complemented these findings, predicting favorable pharmacokinetic properties for derivatives of this scaffold.

Emerging applications of 4-Bromo-1,7-naphthyridin-8(7H)-one extend beyond oncology. Recent patent filings indicate its potential in developing treatments for inflammatory diseases and neurological disorders. Its ability to cross the blood-brain barrier makes it particularly interesting for CNS-targeted therapies, though this requires further validation in animal models.

Challenges remain in the development pathway, including improving solubility and reducing potential off-target effects. Current research efforts are focusing on prodrug strategies and formulation optimization to address these limitations. The compound's future in drug discovery appears promising, with several derivatives currently in early-stage preclinical evaluation.

In conclusion, 4-Bromo-1,7-naphthyridin-8(7H)-one represents an important scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its derivatives and mechanisms of action will likely yield valuable contributions to the development of novel pharmaceutical agents in multiple disease areas.